Cas no 1477663-66-3 (3-(3-Fluoropyridin-4-yl)-1-methyl-1h-pyrazol-5-amine)

• Product Name: 3-(3-Fluoropyridin-4-yl)-1-methyl-1h-pyrazol-5-amine
• CAS No: 1477663-66-3
• MF: C₉H₉FN₄
• MW: 192.192964315414
• CID: 5738774
• PubChem ID: 64950288
• Update Time: 2025-06-08

3-(3-Fluoropyridin-4-yl)-1-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUOROPYRIDIN-4-YL)-1-METHYL-1H-PYRAZOL-5-AMINE
• EN300-1148598
• 1477663-66-3
• CS-0283710
• AKOS014280423
• 1H-Pyrazol-5-amine, 3-(3-fluoro-4-pyridinyl)-1-methyl-
• 3-(3-Fluoropyridin-4-yl)-1-methyl-1h-pyrazol-5-amine

• Inchi： 1S/C9H9FN4/c1-14-9(11)4-8(13-14)6-2-3-12-5-7(6)10/h2-5H,11H2,1H3
• InChI Key： ACHFLRCDYFTTKT-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 192.08112447g/mol
• Monoisotopic Mass: 192.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 356.2±42.0 °C(Predicted)
• pka: 1.25±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(3-Fluoropyridin-4-yl)-1-methyl-1h-pyrazol-5-amine

3-(3-Fluoropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(3-Fluoropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine

3-(3-fluoropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine is a structurally unique compound with the CAS registry number 1477663663, belonging to the class of heterocyclic aromatic compounds. This compound has garnered significant attention in the fields of medicinal chemistry, pharmacology, and biological sciences due to its potential applications in drug discovery and development. The molecule features a pyrazole ring fused with a fluorinated pyridine moiety, making it a promising candidate for exploring novel therapeutic agents.

Chemical Structure and Synthesis

The compound's structure consists of a pyrazole ring (a five-membered ring containing two nitrogen atoms) substituted at position 5 with an amino group (-NH2) and at position 1 with a methyl group (-CH3). The pyrazole ring is further connected to a fluorinated pyridine ring at position 4, where the fluorine atom introduces electronic effects that can influence the compound's reactivity and biological activity. This substitution pattern enhances the molecule's ability to interact with biological targets, such as enzymes or receptors, making it a valuable scaffold for drug design.

The synthesis of 3-(3-fluoropyridin-4-yl)-1-methyl-1H-pyrazol5 amine typically involves multi-step organic reactions, including nucleophilic aromatic substitution, coupling reactions, and reductions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocycles, ensuring scalability and reproducibility for potential large-scale production.

Biological Activity and Applications

Recent studies have highlighted the potential of pyrazole derivatives as modulators of various biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling processes. Additionally, its ability to act as an antagonist or agonist at specific G-protein coupled receptors (GPCRs) has opened avenues for exploring its role in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

In preclinical models, 3-(3-fluoropyridin4 yl)-1-methyl pyrazol5 amine has shown promising anti-inflammatory properties by suppressing cytokine production in activated macrophages. Furthermore, its selectivity towards certain isoforms of protein kinases makes it a candidate for targeted therapies with reduced off-target effects.

Advances in Drug Discovery and Development

The integration of computational chemistry tools, such as molecular docking and QSAR modeling, has significantly accelerated the exploration of this compound's pharmacological profile. Recent studies leveraging machine learning algorithms have predicted novel binding modes and interactions that were previously unexplored. These insights are crucial for optimizing the compound's bioavailability and minimizing potential toxicities.

Moreover, advancements in high-throughput screening techniques have enabled researchers to evaluate this compound's efficacy across diverse biological systems. Collaborative efforts between academic institutions and pharmaceutical companies have further facilitated its progression from bench to bedside.

Future Prospects and Challenges

Despite its promising profile, several challenges remain before 3-(3-fluoropyridin4 yl)-1-methyl pyrazol5 amine can be translated into clinical use. Issues such as metabolic stability, pharmacokinetics optimization, and long-term safety need to be addressed through rigorous preclinical studies. Additionally, identifying patient populations that would benefit most from this compound requires extensive biomarker research and personalized medicine approaches.

In conclusion, 3-(3-fluoropyridin4 yl)-1-methyl pyrazol5 amine represents a compelling lead compound with vast potential in drug discovery. Its unique chemical structure, coupled with emerging research findings, positions it as a key player in advancing therapeutic interventions across multiple disease areas. Continued investment in research and development will undoubtedly unlock its full potential in the years to come.